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Compound of Interest

Compound Name: BPAM344

Cat. No.: B15618746

Get Quote

This guide provides a comprehensive overview of the published findings on BPAM344, a

positive allosteric modulator (PAM) of kainate receptors (KARs). It is intended for researchers,

scientists, and drug development professionals interested in understanding and potentially

replicating the experimental results associated with this compound. The data presented here is

compiled from multiple scientific publications and is organized for clarity and comparative

analysis.

Quantitative Data Summary
The following tables summarize the key quantitative findings on the effects of BPAM344 on

various kainate receptor subunits.

Table 1: Potentiation of Kainate Receptor Subunits by BPAM344
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Receptor
Subunit

Agonist
BPAM344
Concentrati
on

Potentiation
(Fold
Increase)

EC50 (µM) Reference

GluK1b Glutamate 100 µM 5 - [1]

GluK2a Glutamate 200 µM 21 79 [1]

GluK2a Glutamate 100 µM 15 - [1]

GluK3a Glutamate 100 µM 59 - [1]

GluA1i

(AMPA)
Glutamate 100 µM 5 - [1]

GluK1
Kainate (100

µM)
- - 26.3 [2][3]

GluK2
Kainate (100

µM)
- - 75.4 [2][3]

GluK3
Kainate (100

µM)
- - 639 [2][3]

Table 2: Effect of BPAM344 on GluK2 Receptor Kinetics

Parameter Condition Value Reference

Desensitization Time

Constant (τ)
3 mM Glutamate 4.35 ± 0.28 ms [4]

Desensitization Time

Constant (τ)

3 mM Glutamate + 10

µM BPAM344

Fast: 9.89 ± 0.55 ms,

Slow: 1,081 ± 119 ms
[4]

Steady-State Current /

Peak Current

(ISS/IGlu)

3 mM Glutamate 0.0033 ± 0.0011 [4]

Deactivation Kinetics - Minor effect [1]
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Detailed methodologies are crucial for the replication of scientific findings. Below are

summaries of the key experimental protocols used in the cited studies.

Cell Culture and Transfection
HEK 293 cells were utilized for the expression of rat GluK2 (with a Q621 at the Q/R site,

rendering it calcium permeable).[4] For fluorescence-based assays, stable GT-HEK293 cell

lines expressing GluK1, GluK2, or GluK3 were generated.[3]

Electrophysiology
Patch-clamp recordings were performed on HEK 293 cells expressing the target receptors.[4]

Currents were evoked by the application of agonists such as glutamate. The effect of

BPAM344 was assessed by co-application with the agonist.[4] The membrane potential was

held at -60 mV.[4]

Calcium-Sensitive Fluorescence-Based Assays
These assays were established to test agonists, antagonists, and positive allosteric modulators

of GluK1-3.[2][3] The assays measure the influx of calcium upon receptor activation, which is

potentiated by BPAM344.[3]

Cryo-Electron Microscopy (Cryo-EM)
Cryo-EM was employed to determine the structure of the GluK2 kainate receptor in complex

with BPAM344.[4][5][6] This technique allowed for the visualization of the BPAM344 binding

site at the ligand-binding domain (LBD) dimer interface.[4][6]

Signaling Pathway and Mechanism of Action
BPAM344 acts as a positive allosteric modulator by binding to the dimer interface of the ligand-

binding domains (LBDs) of kainate receptors.[4][5] This binding stabilizes the LBD dimer,

preventing the conformational changes that lead to receptor desensitization.[4][5] By acting as

an "adhesive" at the D1-D1 interface of the LBDs, BPAM344 prolongs the open state of the ion

channel in the presence of an agonist like glutamate.[4][5]
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Caption: Mechanism of BPAM344 as a positive allosteric modulator of kainate receptors.

Experimental Workflow: Cryo-EM Structure
Determination
The determination of the GluK2-BPAM344 complex structure involved a series of steps from

protein expression to data analysis.
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Caption: Workflow for the cryo-electron microscopy study of the GluK2-BPAM344 complex.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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